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CID 2860045 CID 2860045
Brand Name: Vulcanchem
CAS No.: 353471-76-8
VCID: VC0438814
InChI: InChI=1S/C30H28N2O4/c1-30(2)16-22-28(24(33)17-30)29(20-12-13-25-26(15-20)36-18-35-25)32(23-11-7-6-10-21(23)31-22)27(34)14-19-8-4-3-5-9-19/h3-13,15,29,31H,14,16-18H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C
Molecular Formula: C30H28N2O4
Molecular Weight: 480.6g/mol

CID 2860045

CAS No.: 353471-76-8

Main Products

VCID: VC0438814

Molecular Formula: C30H28N2O4

Molecular Weight: 480.6g/mol

CID 2860045 - 353471-76-8

CAS No. 353471-76-8
Product Name CID 2860045
Molecular Formula C30H28N2O4
Molecular Weight 480.6g/mol
IUPAC Name 6-(1,3-benzodioxol-5-yl)-9,9-dimethyl-5-(2-phenylacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C30H28N2O4/c1-30(2)16-22-28(24(33)17-30)29(20-12-13-25-26(15-20)36-18-35-25)32(23-11-7-6-10-21(23)31-22)27(34)14-19-8-4-3-5-9-19/h3-13,15,29,31H,14,16-18H2,1-2H3
Standard InChIKey SUPPHKQZJDFGGJ-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC6=C(C=C5)OCO6)C(=O)C1)C
PubChem Compound 2860045
Last Modified Nov 11 2021
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